Cas no 1261941-21-2 (2-3-(N-Methylaminocarbonyl)phenylbenzoic acid)

• Product Name: 2-3-(N-Methylaminocarbonyl)phenylbenzoic acid
• CAS No: 1261941-21-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18312647
• CID: 1037618
• PubChem ID: 53218371
• Update Time: 2025-04-20

2-3-(N-Methylaminocarbonyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Methylcarbamoyl)-[1,1'-biphenyl]-2-carboxylic acid
• 2-[3-(methylcarbamoyl)phenyl]benzoic acid
• 2-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• ACMC-209b6e
• AK108142
• ANW-18756
• CTK8A9773
• KB-233622
• MolPort-015-145-292
• CS-0209714
• DTXSID60683313
• BS-20236
• 3'-[(Methylamino)carbonyl][1,1'-biphenyl]-2-carboxylic acid
• MFCD18312647
• [1,1'-Biphenyl]-2-carboxylic acid, 3'-[(methylamino)carbonyl]-
• 3'-(Methylcarbamoyl)-[1,1'-biphenyl]-2-carboxylicacid
• 3'-(Methylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261941-21-2
• 2-3-(N-Methylaminocarbonyl)phenylbenzoic acid

• MDL： MFCD18312647
• Inchi： 1S/C15H13NO3/c1-16-14(17)11-6-4-5-10(9-11)12-7-2-3-8-13(12)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key： RMSUIHDURDTCKI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=C(C(NC)=O)C=1)=O

Computed Properties

• Exact Mass: 255.09000
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 2.98620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives